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Compound of Interest

Compound Name: Iron(III)-edta

Cat. No.: B101899 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety and logistical information for

handling Iron(III)-EDTA, including detailed operational and disposal plans.

Chemical Identifier:

Name: Iron(III) ethylenediaminetetraacetic acid

Synonyms: Ferric sodium edetate, Sodium iron EDTA[1][2]

CAS Number: 15708-41-5

Hazard Identification: Iron(III)-EDTA is considered a hazardous substance.[1][2] It can cause

irritation to the eyes, respiratory system, and skin.[1][2] It may also cause sensitization by skin

contact.[1][2]

Personal Protective Equipment (PPE)
To ensure personal safety when handling Iron(III)-EDTA, the following personal protective

equipment is recommended.
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PPE Category Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side

shields, chemical goggles, or a

face shield.

Should be worn to prevent eye

contact.[3][4]

Hand Protection
Chemically resistant protective

gloves.

Materials such as rubber,

polyethylene, or polypropylene

are suitable.[1][3]

Respiratory Protection

NIOSH/MSHA approved mask

for nuisance dust or a

particulate respirator.

Necessary when handling

powders or in areas with

insufficient ventilation to avoid

inhalation of dust.[3]

Skin and Body Protection
Protective clothing, overalls,

PVC apron, and safety shoes.

Worn to avoid prolonged skin

contact.[1][3][4]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of the chemical and the safety

of the laboratory environment.

Handling:

Work in a well-ventilated area.[2][3]

Avoid generating dust.[1][4]

Avoid all personal contact, including inhalation and contact with skin and eyes.[1][2]

Use appropriate personal protective equipment.[5]

Do not eat, drink, or smoke in the handling area.[4][5]

Wash hands thoroughly after handling.[3][5]

Storage:
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Store in original, tightly closed containers in a cool, dry, well-ventilated area.[1][2][5]

Keep away from incompatible materials such as strong oxidizing agents.[1][6]

Protect from sunlight and moisture.[3][4]

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed.

Spill Response:

Minor Spills:

Clean up spills immediately.[1]

Avoid breathing dust and contact with skin and eyes.[1]

Use a clean shovel to place the material in a dry, covered container.[5]

Major Spills:

Advise personnel in the area and alert emergency responders.[1]

Wear appropriate PPE, including respiratory protection.[1]

Contain the spill with an absorbent material.[3]

Prevent the spill from entering drains or watercourses.[2][3]

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[1]

Dispose of contents and containers in accordance with the instructions of a licensed waste

collector.[5]

Do not allow contamination of watercourses.[3]
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If you feel unwell,

seek medical advice.[5]

Skin Contact
Wash the skin with plenty of water.[5] If skin

irritation occurs, seek medical attention.[7]

Eye Contact
Rinse eyes with water as a precaution.[5] If

irritation persists, seek medical attention.[7]

Ingestion
Call a poison center or a doctor if you feel

unwell.[5]

Experimental Workflow: Handling and Disposal of
Iron(III)-EDTA
The following diagram outlines the standard workflow for the safe handling and disposal of

Iron(III)-EDTA in a laboratory setting.
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Caption: Workflow for safe handling and disposal of Iron(III)-EDTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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